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Compound of Interest

Compound Name: Dap-81

Cat. No.: B15587216

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dap-81 is a potent and selective diaminopyrimidine derivative that functions as an inhibitor of
Polo-like kinase 1 (Plk1). PIk1 is a key regulator of multiple stages of mitosis, and its
overexpression is frequently observed in various human cancers, making it an attractive target
for cancer therapy. Dap-81 exerts its anti-proliferative effects by targeting PIk1, leading to the
destabilization of kinetochore microtubules and the formation of monopolar mitotic spindles,
ultimately resulting in mitotic arrest and apoptosis in cancer cells.

These application notes provide detailed information on the solubility and preparation of Dap-
81 in Dimethyl Sulfoxide (DMSOQ) for use in in vitro and in vivo research settings.

Data Presentation
Chemical and Physical Properties of Dap-81
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Property

Value

Chemical Name

N-(4-((4-((2-aminophenyl)amino)-5-
nitropyrimidin-2-yl)amino)phenyl)acetamide

Molecular Formula C25H20N60a4
Molecular Weight 468.46 g/mol
CAS Number 794466-17-4
Appearance Crystalline solid
Purity >98% (typically)

Solubility of Dap-81

Solvent Solubility Notes
Sonication and warming to
37°C may be required for

DMSO > 10 mg/mL complete dissolution. Use
anhydrous DMSO for best
results.

Water Insoluble

Ethanol Insoluble

Experimental Protocols

Preparation of Dap-81 Stock Solution in DMSO (10 mM)

Materials:

Dap-81 powder

Vortex mixer

Sterile, amber microcentrifuge tubes or vials

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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e Sonicator (optional)

e Water bath (optional)

Procedure:

Equilibrate Reagents: Allow the Dap-81 powder and anhydrous DMSO to come to room
temperature before use.

o Weigh Dap-81: Accurately weigh the desired amount of Dap-81 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.68 mg of Dap-81 (Molecular Weight =
468.46 g/mol ).

e Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the Dap-81 powder.
For a 10 mM stock solution, add 1 mL of DMSO to 4.68 mg of Dap-81.

 Aid Dissolution:
o Vortex the solution vigorously for 1-2 minutes.
o If the compound does not fully dissolve, sonicate the vial for 5-10 minutes.
o Alternatively, warm the solution in a water bath at 37°C for 5-10 minutes and vortex again.

o Ensure Complete Dissolution: Visually inspect the solution to ensure that no solid particles
remain. The solution should be clear.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light.

o Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C
for long-term storage (up to 6 months).

Preparation of Working Solutions for Cell-Based Assays

Important Considerations:
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e The final concentration of DMSO in the cell culture medium should be kept as low as
possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.

e Always include a vehicle control (cell culture medium with the same final concentration of
DMSO) in your experiments.

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM Dap-81 stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations for your experiment. It is recommended to perform an
intermediate dilution in medium before the final dilution in the cell culture plate.

o Example for a 10 pM working solution:

» Prepare a 1:100 intermediate dilution by adding 10 pL of the 10 mM stock solution to
990 L of pre-warmed cell culture medium to get a 100 uM solution.

» From this intermediate dilution, add the appropriate volume to your cell culture wells to
achieve the final desired concentration. For instance, to get a final concentration of 10
MM in a well containing 1 mL of medium, you would add 100 pL of the 100 puM
intermediate solution.

o Mix Gently: After adding the Dap-81 working solution to the cells, gently mix the contents of
the well by swirling the plate.

 Incubate: Incubate the cells for the desired period as per your experimental design.

Mandatory Visualizations
Dap-81 Experimental Workflow
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Caption: Workflow for the preparation and application of Dap-81 in a typical cell-based assay.

Simplified Plk1 Signaling Pathway and Dap-81 Inhibition
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Caption: Dap-81 inhibits active PIk1, disrupting key mitotic events.
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 To cite this document: BenchChem. [Application Notes and Protocols for Dap-81 in DMSQO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587216#dap-81-solubility-and-preparation-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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